Cas no 3952-78-1 (3-Aminomethyl alizarin N,N-diacetic acid)

• Product Name: 3-Aminomethyl alizarin N,N-diacetic acid
• CAS No: 3952-78-1
• Molecular Formula: C₁₉H₁₅NO₈
• Molecular Weight: 385.3243
• MDL: MFCD00001202
• CID: 44609
• PubChem ID: 24890823

3-Aminomethyl alizarin N,N-diacetic acid Properties

Names and Identifiers

• Alizarin Complexone dihydrate
• (3,4-Dihydroxy-2-anthraquinonyl)methyliminodiacetic acid dihydrate
• Alizarin fluorine blue
• Alizarin-3-methyliminodiacetic acid
• Alizarin complexone
• 3-Aminomethylalizarin-NN-diacetic acid
• 1,2-Dihydroxyanthraquinonyl-3-methylamine-N,N-diacetic Acid
• 2-[carboxymethyl-[(3,4-dihydroxy-9,10-dioxoanthracen-2-yl)methyl]amino]acetic acid
• [(3,4-Dihydroxy-2-anthraquinonyl)Methyl]iMinodiacetic acid
• 3,4-Dihydroxyanthraquinon-2-yl-methylimino-diacetic acid
• Alizarin fluorin blue
• Alizarin-3-MethylaMine-N,N-diacetic acid
• Alizarin-3-methylimino-N,N-diacetic Acid
• IND
• Indicator
• L-Aspartic acid
• 3-[N,N-Bis(carboxymethyl)aminomethyl]-1,2-dihydroxyanthraquinone
• 3-Aminomethylalizarin-N,N-diacetic acid
• Alizarin complexon
• Alizarine complexon
• Alizarinkomplexon
• Alizarine complexone
• Alizarine Fluorine Blue
• Az-C
• 3,4-Dihydroxyanthraquinon-2-ylmethyliminodi(acetic acid)
• C19H15NO8
• 1,2-Dihydroxy-anthrachinon-3-methylen-iminodiessigsaeure
• TX8W05MTS6
• Acetic acid, (((3,4-dihydroxy-2-anthraquinonyl)methyl)imino)d

• MDL： MFCD00001202
• InChIKey： PWIGYBONXWGOQE-UHFFFAOYSA-N
• Inchi： 1S/C19H15NO8/c21-13(22)7-20(8-14(23)24)6-9-5-12-15(19(28)16(9)25)18(27)11-4-2-1-3-10(11)17(12)26/h1-5,25,28H,6-8H2,(H,21,22)(H,23,24)
• SMILES： O([H])C1=C(C2C(C3=C([H])C([H])=C([H])C([H])=C3C(C=2C([H])=C1C([H])([H])N(C([H])([H])C(=O)O[H])C([H])([H])C(=O)O[H])=O)=O)O[H]
• BRN： 2190028

Computed Properties

• Exact Mass: 385.08000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 6
• Monoisotopic Mass: 385.08
• Heavy Atom Count: 28
• Complexity: 648
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Tautomer Count: 16
• Surface Charge: 0
• Topological Polar Surface Area: 152

Experimental Properties

• LogP: 0.84440
• PSA: 152.44000
• Refractive Index: 1.5000 (estimate)
• Water Partition Coefficient: Slightly soluble (0.2 g/l)
• Boiling Point: 511.79°C (rough estimate)
• Melting Point: 180°C(dec.)(lit.)
• Flash Point: 369.4°C
• Color/Form: Ginger powder.
• Stability/Shelf Life: Incompatible with strong oxidizing agents.
• Solubility: Slightly soluble (0.2 g/L)
• Density: 1.4951 (rough estimate)

3-Aminomethyl alizarin N,N-diacetic acid Security Information

• RTECS：AH0585000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Warning Statement： Eyeshields, Gloves, type N95 (US), type P1 (EN143) respirator filter
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 36/37/38
• TSCA：Yes

3-Aminomethyl alizarin N,N-diacetic acid Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%